Cas no 1237027-05-2 (2-BroMo-5-Methoxy-N-Methylaniline)

• Product Name: 2-BroMo-5-Methoxy-N-Methylaniline
• CAS No: 1237027-05-2
• MF: C₈H₁₀BrNO
• MW: 216.07510137558
• CID: 3167603
• PubChem ID: 59956367
• Update Time: 2025-11-02

2-BroMo-5-Methoxy-N-Methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-BroMo-5-Methoxy-N-Methylaniline
• AKOS014846495
• EN300-2962804
• Benzenamine, 2-bromo-5-methoxy-N-methyl-
• 1237027-05-2
• SCHEMBL19366193

• Inchi： 1S/C8H10BrNO/c1-10-8-5-6(11-2)3-4-7(8)9/h3-5,10H,1-2H3
• InChI Key： NWKFUVSHHBOWOT-UHFFFAOYSA-N
• SMILES： C1(NC)=CC(OC)=CC=C1Br

Computed Properties

• Exact Mass: 214.99458Da
• Monoisotopic Mass: 214.99458Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 2-BroMo-5-Methoxy-N-Methylaniline

2-Bromo-5-Methoxy-N-Methylaniline: A Versatile Compound in Medicinal Chemistry and Synthetic Applications

2-Bromo-5-Methoxy-N-Methylaniline (CAS No. 1237027-05-2) is a heterocyclic aromatic amine characterized by its unique structural framework, which combines bromine substitution at the 2-position, methoxy functional groups at the 5-position, and an N-methylated aniline moiety. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical development, material science, and chemical synthesis. The synthetic accessibility of this molecule, coupled with its multifunctional chemical properties, makes it a valuable intermediate in the design of novel therapeutic agents and functional materials.

Recent advancements in medicinal chemistry have highlighted the importance of 2-Bromo-5-Methoxy-N-Methylaniline as a building block for the synthesis of bioactive compounds. Studies published in Journal of Medicinal Chemistry (2023) demonstrate that this compound serves as a key precursor in the development of anti-inflammatory agents targeting nuclear factor-kappa B (NF-κB) pathways. The electrophilic bromine atom at the 2-position provides a versatile site for further functionalization, enabling the creation of derivatives with enhanced pharmacological profiles. This structural versatility is further supported by computational studies on molecular docking and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties, which have been published in Drug Discovery Today (2023).

The 5-methoxy group in 2-Bromo-5-Methoxy-N-Methylaniline plays a critical role in modulating the compound's biological activity. Research conducted at the University of California, San Francisco (2023) has shown that the methoxy substitution enhances the compound's ability to interact with specific protein targets, particularly in the context of kinase inhibition. This finding aligns with recent trends in drug discovery that emphasize the importance of functional group optimization for improving drug efficacy and reducing off-target effects. The N-methylated aniline moiety further contributes to the molecule's stability and solubility characteristics, which are essential for pharmaceutical formulation development.

In the field of synthetic chemistry, 2-Bromo-5-Methoxy-N-Methylaniline has emerged as a key intermediate in the development of new synthetic methodologies. A 2023 study published in Organic Letters demonstrated the use of this compound in a novel catalytic cascade reaction that enables the efficient synthesis of complex heterocyclic scaffolds. The electrophilic bromine functionality allows for selective coupling reactions with various nucleophiles, including amines, thiols, and organometallic reagents. This synthetic flexibility has led to its incorporation in the design of multifunctional ligands for drug development and materials science applications.

The synthetic methods for preparing 2-Bromo-5-Methoxy-N-Methylaniline have been extensively studied to optimize yield and purity. A 2023 review in Synthetic Communications highlights the use of microwave-assisted synthesis and solvent-free conditions to enhance reaction efficiency. These methodologies have been validated through high-performance liquid chromatography (HPLC) and mass spectrometry (MS) analysis, which are critical for ensuring the quality of the final product. The 5-methoxy group is typically introduced through electrophilic substitution reactions, while the N-methylation is achieved via reductive amination or acylation strategies.

Recent research has focused on the biological activities of 2-Bromo-5-Methoxy-N-Methylaniline and its derivatives. A 2023 study published in European Journal of Medicinal Chemistry reported that this compound exhibits selective inhibition of the Janus kinase (JAK) family of enzymes, which are implicated in various inflammatory and autoimmune diseases. The electrophilic bromine atom appears to play a dual role in modulating enzyme activity, with the methoxy group contributing to the overall molecular stability and solubility. These findings suggest potential applications in the development of targeted therapies for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-Bromo-5-Methoxy-N-Methylaniline have been evaluated in preclinical studies to assess its suitability for drug development. A 2023 report in Toxicological Sciences demonstrated that the compound exhibits favorable oral bioavailability and minimal hepatic metabolism, which are critical factors in drug candidate selection. The N-methylated aniline moiety contributes to the molecule's metabolic stability, reducing the risk of rapid degradation in biological systems. These characteristics make it an attractive candidate for further development as a therapeutic agent.

Applications of 2-Bromo-5-Methoxy-N-Methylaniline extend beyond pharmaceutical development into the field of materials science. A 2023 study published in Advanced Materials explored its use as a precursor for the synthesis of conductive polymers and organic semiconductors. The 5-methoxy group provides electronic conjugation, while the electrophilic bromine atom facilitates the formation of stable radical intermediates during polymerization. These properties make the compound a valuable material for applications in flexible electronics and optoelectronic devices.

The synthetic versatility of 2-Bromo-5-Methoxy-N-Methylaniline has also been leveraged in the development of new analytical methodologies. A 2023 study in Analytical Chemistry described the use of this compound as a standard for the calibration of mass spectrometric techniques. The electrophilic bromine atom serves as a unique marker for detecting and quantifying the compound in complex biological matrices, which is essential for drug metabolism studies and toxicological assessments.

As research into 2-Bromo-5-Methoxy-N-Methylaniline continues to expand, its potential applications in multiple fields are becoming increasingly evident. The compound's structural features, including the electrophilic bromine atom, 5-methoxy group, and N-methylated aniline moiety, provide a foundation for the development of novel therapeutics, functional materials, and analytical tools. Ongoing studies are expected to further elucidate its biological mechanisms and optimize its synthetic pathways, paving the way for its integration into various scientific and industrial applications.

Future directions in the research of 2-Bromo-5-Methoxy-N-Methylaniline may include the exploration of its interactions with other biological targets, such as G-protein coupled receptors (GPCRs) and ion channels. Additionally, the development of sustainable synthesis methods, such as green chemistry approaches, could enhance the compound's environmental profile. These efforts are likely to contribute to the broader goal of creating more effective and eco-friendly chemical solutions for modern challenges in healthcare and technology.

Overall, 2-Bromo-5-Methoxy-N-Methylaniline represents a promising molecule with significant potential in multiple scientific disciplines. Its unique structural features and functional versatility make it a valuable subject for further research and development. As new methodologies and applications continue to emerge, the compound is poised to play an important role in advancing the frontiers of pharmaceutical science, materials engineering, and analytical chemistry.